Cas no 1033194-58-9 (2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID)

• Product Name: 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID
• CAS No: 1033194-58-9
• MF: C₁₀H₁₆N₂O₆S
• MW: 292.308841705322
• MDL: MFCD11040515
• CID: 4568773
• Update Time: 2025-05-22

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(N-(2-Methoxyethyl)-3,5-Dimethylisoxazole-4-Sulfonamido)Acetic Acid
• Glycine, N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-N-(2-methoxyethyl)-
• N-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-N-(2-methoxyethyl)glycine
• 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

• MDL： MFCD11040515
• Inchi： 1S/C10H16N2O6S/c1-7-10(8(2)18-11-7)19(15,16)12(4-5-17-3)6-9(13)14/h4-6H2,1-3H3,(H,13,14)
• InChI Key： CFTWTJJSMDXLEW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(C1=C(C)ON=C1C)(=O)=O)CCOC

Experimental Properties

• Color/Form: White to Yellow Solid

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

Recent Advances in the Study of 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS: 1033194-58-9)

In recent years, the compound 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS: 1033194-58-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamido and isoxazole functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to enhance the efficiency of the reaction pathways. These innovations have not only reduced the production costs but also minimized the environmental impact, aligning with the principles of green chemistry.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymatic pathways. Recent in vitro studies have highlighted its efficacy in targeting inflammatory mediators, making it a candidate for the development of anti-inflammatory drugs. Additionally, its interaction with certain protein kinases suggests potential applications in oncology, particularly in the inhibition of tumor growth and metastasis.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Animal models have shown that 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID exhibits favorable absorption and distribution profiles, with minimal toxicity at therapeutic doses. These findings support its progression to preclinical trials, where its safety and efficacy will be further evaluated.

In conclusion, the ongoing research on 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID underscores its potential as a versatile therapeutic agent. Future studies should focus on elucidating its mechanism of action at the molecular level and exploring its applications in combination therapies. The continued optimization of its synthesis and formulation will be critical to its successful translation into clinical practice.